(4-Butylphenyl)acetic acid
CAS No.: 14377-19-6
Cat. No.: VC20938298
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 14377-19-6 |
---|---|
Molecular Formula | C12H16O2 |
Molecular Weight | 192.25 g/mol |
IUPAC Name | 2-(4-butylphenyl)acetic acid |
Standard InChI | InChI=1S/C12H16O2/c1-2-3-4-10-5-7-11(8-6-10)9-12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14) |
Standard InChI Key | ROVMLIKBAVUPPB-UHFFFAOYSA-N |
SMILES | CCCCC1=CC=C(C=C1)CC(=O)O |
Canonical SMILES | CCCCC1=CC=C(C=C1)CC(=O)O |
(4-Butylphenyl)acetic acid, also known as 2-(4-butylphenyl)acetic acid or benzeneacetic acid, 4-butyl-, is a chemical compound with the molecular formula CHO. It is a derivative of phenylacetic acid, where a butyl group is attached to the para position of the benzene ring. This compound has various applications in organic synthesis and pharmaceutical research.
Synthesis and Applications
The synthesis of (4-butylphenyl)acetic acid can be achieved through various methods involving Friedel-Crafts acylation followed by oxidation steps or direct alkylation reactions on phenol derivatives . This compound serves as an intermediate in organic synthesis for producing more complex molecules with potential biological activities.
Table: Comparison with Similar Compounds
Here's a comparison table highlighting some key differences between related compounds:
Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) | Boiling Point (°C at atm.) |
---|---|---|---|---|---|
(4-Tert-butlyphenlyl) acedic Acid | 32857-63-9 | C12H16O2 | 192(https://www.fishersci.ca/shop/products/4 tertbutlyphenlac-acid-tci-americatm/p7123460) | 77–78 | 302 ±11.html#specifications) |
(Butyllphnylacdic Acid | 14377–19–6 | C12H16O2 | Approximately192 |
Notes:
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The boiling point for ((butyllphnylacdic Acid) is not well-documented.
Future Research Directions
Future studies could explore optimizing synthetic routes for this compound or investigating its pharmacological properties further.
This article provides an overview based on available literature up until early February 2025; further updates might become available as new research emerges.
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